5-(2,6-difluorophenyl)-3-(3-methoxyphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(2,6-difluorophenyl)-3-(3-methoxyphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C15H10F2N2O2/c1-20-10-5-2-4-9(8-10)14-18-15(21-19-14)13-11(16)6-3-7-12(13)17/h2-8H,1H3
• InChI Key: BHXJQPRRVPOSJC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NOC(=N2)C3=C(C=CC=C3F)F
• Molecular Formula: C15H10F2N2O2
• Molecular Weight: 288.25 g/mol

Description

5-(2,6-difluorophenyl)-3-(3-methoxyphenyl)-1,2,4-oxadiazole, also known as DFO, is a chemical compound with potential applications in scientific research. DFO is a heterocyclic organic molecule that belongs to the oxadiazole family. It has a molecular formula of C15H10F2N2O2 and a molecular weight of 298.25 g/mol.

Scientific Research Applications

5-(2,6-difluorophenyl)-3-(3-methoxyphenyl)-1,2,4-oxadiazole has potential applications in scientific research due to its unique chemical structure and properties. It has been studied for its anti-inflammatory, antioxidant, and anticancer properties. This compound has been shown to inhibit the production of inflammatory cytokines and reduce oxidative stress in vitro and in vivo. It has also been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines.

Mechanism of Action

The mechanism of action of 5-(2,6-difluorophenyl)-3-(3-methoxyphenyl)-1,2,4-oxadiazole is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are enzymes involved in the production of inflammatory mediators. This compound has also been shown to modulate the activity of nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs), which are signaling pathways involved in inflammation and cell proliferation.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. This compound has also been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). In addition, this compound has been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines.

Advantages and Limitations for Lab Experiments

5-(2,6-difluorophenyl)-3-(3-methoxyphenyl)-1,2,4-oxadiazole has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it is stable under normal laboratory conditions. This compound is also soluble in a variety of organic solvents, making it easy to use in different experimental setups. However, there are also limitations to using this compound in lab experiments. It has low water solubility, which can limit its use in aqueous environments. In addition, this compound has not been extensively studied in vivo, so its safety and toxicity profiles are not fully understood.

Future Directions

For the study of 5-(2,6-difluorophenyl)-3-(3-methoxyphenyl)-1,2,4-oxadiazole include the development of analogs with improved properties, investigation of safety and toxicity profiles, and exploration of its potential therapeutic applications.

Synthesis Methods

5-(2,6-difluorophenyl)-3-(3-methoxyphenyl)-1,2,4-oxadiazole can be synthesized through various methods, including the reaction of 2,6-difluorobenzonitrile with 3-methoxybenzohydrazide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures. The resulting product is then purified through column chromatography or recrystallization to obtain pure this compound.